Cas no 1039837-72-3 (1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine)

• Product Name: 1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine
• CAS No: 1039837-72-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD11125624
• CID: 1069876
• PubChem ID: 25219493
• Update Time: 2025-07-28

1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• (3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methylamine hydrochloride
• 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine(SALTDATA: FREE)
• 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine
• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine
• DTXSID30649249
• MFCD11125624
• AKOS005171493
• EN300-878264
• BS-36840
• STK503533
• CS-0271616
• 1039837-72-3
• 1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine

• MDL： MFCD11125624
• Inchi： 1S/C9H15N3O/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7/h7H,1-6,10H2
• InChI Key： WQLPDVOLWMKLQO-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

1-(3-Cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine Security Information

• HazardClass：IRRITANT